Ethyl 3,4-dihydropyrrolo[3,4-b]indole-2(1H)-carboxylate

• CAS RN: 63277-60-1
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol
• IUPAC Name: ethyl 3,4-dihydro-1H-pyrrolo[3,4-b]indole-2-carboxylate
• InChI: InChI=1S/C13H14N2O2/c1-2-17-13(16)15-7-10-9-5-3-4-6-11(9)14-12(10)8-15/h3-6,14H,2,7-8H2,1H3
• InChI Key: PHRMBLQCDWEVOR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CC2=C(C1)NC3=CC=CC=C23

Description

Ethyl 3,4-dihydropyrrolo[3,4-b]indole-2(1H)-carboxylate is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

When N-carbethoxy-3-pyrrolidinone phenylhydrazone was reacted in refluxing ethanol in the presence of various strong acid catalysts such as 85% phosphoric acid, concentrated sulfuric acid and anhydrous zinc chloride, the best yield of 2-carbethoxy- 1,2,3,4-tetrahydropyrrolo[3,4-b]indole obtained was 10% of theory. The above phenylhydrazone (M.P. 138° C.) was obtained by reacting equimolar amounts of phenylhydrazine hydrochloride and N-carbethoxypyrrolidinone in refluxing ethanol. The phenylhydrazone is isolated by neutralizing the cooled reaction mixture with potassium carbonate, diluting with water, filtering and drying.